Cas no 1804871-84-8 (Methyl 2-chloro-3-cyano-5-formylbenzoate)

• Product Name: Methyl 2-chloro-3-cyano-5-formylbenzoate
• CAS No: 1804871-84-8
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• CID: 4954088
• Update Time: 2025-06-08

Methyl 2-chloro-3-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-cyano-5-formylbenzoate

• Inchi： 1S/C10H6ClNO3/c1-15-10(14)8-3-6(5-13)2-7(4-12)9(8)11/h2-3,5H,1H3
• InChI Key： FBCPNVYCIKZZPR-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C=O)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-chloro-3-cyano-5-formylbenzoate

Comprehensive Guide to Methyl 2-chloro-3-cyano-5-formylbenzoate (CAS No. 1804871-84-8): Properties, Applications, and Industry Insights

Methyl 2-chloro-3-cyano-5-formylbenzoate (CAS No. 1804871-84-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its chloro, cyano, and formyl functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its unique structural features make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for multifunctional benzoate derivatives like Methyl 2-chloro-3-cyano-5-formylbenzoate has surged, driven by advancements in small-molecule therapeutics and green chemistry. Researchers are particularly interested in its potential as a precursor for heterocyclic compounds, which are widely used in anticancer agents and antiviral drugs. The compound’s electron-withdrawing groups enhance its reactivity in nucleophilic substitution reactions, a property leveraged in modern catalytic processes.

The synthesis of CAS 1804871-84-8 typically involves selective formylation and esterification steps, optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Industry professionals frequently search for "how to purify Methyl 2-chloro-3-cyano-5-formylbenzoate" or "safety data for CAS 1804871-84-8," reflecting its technical relevance. Notably, the compound’s stability under ambient conditions makes it suitable for scalable production.

From an environmental perspective, sustainable synthesis routes for Methyl 2-chloro-3-cyano-5-formylbenzoate align with the Principles of Green Chemistry. Recent studies explore biocatalytic methods to reduce waste generation, addressing queries like "eco-friendly alternatives for benzoate derivatives." Additionally, its role in photovoltaic materials and organic semiconductors has sparked interest in renewable energy sectors.

In conclusion, Methyl 2-chloro-3-cyano-5-formylbenzoate (CAS No. 1804871-84-8) exemplifies innovation at the intersection of chemistry and technology. Its versatility in medicinal chemistry, coupled with evolving industrial applications, positions it as a compound of enduring scientific and commercial value. Future research may further unlock its potential in personalized medicine and smart materials.